Cas no 1805607-18-4 (6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde)

• Product Name: 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde
• CAS No: 1805607-18-4
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4887735
• Update Time: 2025-05-20

6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde

• Inchi： 1S/C8H7F2NO2/c1-4-7(13)5(3-12)2-6(11-4)8(9)10/h2-3,8,13H,1H3
• InChI Key： HEWPVCQDCQLQRB-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C=O)=C(C(C)=N1)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• XLogP3: 1.6
• Topological Polar Surface Area: 50.2

Additional information on 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde

6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde: A Comprehensive Overview

The compound CAS No. 1805607-18-4, commonly referred to as 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde, is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyridine ring substituted with a difluoromethyl group at position 6, a hydroxyl group at position 3, a methyl group at position 2, and an aldehyde group at position 4. These substituents contribute to its distinct chemical reactivity and biological activity.

Recent studies have highlighted the importance of pyridine derivatives in drug discovery, particularly in the development of anti-inflammatory, antiviral, and anticancer agents. The presence of the aldehyde group in 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde makes it a valuable precursor for the synthesis of more complex molecules through condensation reactions. For instance, the aldehyde group can undergo nucleophilic addition reactions with amines or thiols, leading to the formation of imines or thiazoles, respectively. These derivatives have shown promising results in preclinical trials for their ability to inhibit key enzymes involved in disease progression.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyridine ring followed by successive substitution reactions to introduce the desired functional groups. One of the most efficient methods reported in recent literature involves the use of transition metal catalysts to facilitate coupling reactions, ensuring high yields and selectivity. The introduction of the difluoromethyl group is particularly challenging due to its sensitivity to certain reaction conditions; however, modern methodologies have made this step more reliable.

In terms of biological activity, 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde has demonstrated potent antioxidant properties, which are attributed to the electron-donating effects of the hydroxyl and methyl groups on the pyridine ring. Antioxidants are crucial in mitigating oxidative stress, a condition linked to numerous chronic diseases such as cardiovascular disorders and neurodegenerative diseases. Additionally, this compound has shown selective cytotoxicity against cancer cells in vitro, suggesting its potential as a lead compound for anticancer drug development.

The structural uniqueness of this compound also makes it an attractive candidate for materials science applications. For example, its ability to form stable coordination complexes with metal ions has been explored for use in catalysis and sensor technology. Recent advancements in nanotechnology have further expanded its potential applications by incorporating this compound into nanocomposites that exhibit enhanced mechanical and electronic properties.

In conclusion, CAS No. 1805607-18-4, or 6-(Difluoromethyl)-3-hydroxy-2-methylpyridine-4-carboxaldehyde, represents a significant advancement in organic synthesis and materials science. Its diverse functional groups and unique chemical properties make it a valuable tool in both academic research and industrial applications. As ongoing research continues to uncover new aspects of its reactivity and biological activity, this compound is poised to play an increasingly important role in shaping future innovations across multiple disciplines.